Cas no 103808-36-2 (1H-Imidazole, 1-(1,2-dioxopropyl)- (9CI))

• Product Name: 1H-Imidazole, 1-(1,2-dioxopropyl)- (9CI)
• CAS No: 103808-36-2
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 125855
• PubChem ID: 22959128
• Update Time: 2025-04-18

1H-Imidazole, 1-(1,2-dioxopropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-(1,2-dioxopropyl)- (9CI)
• 1,2-Propanedione,1-(1H-imidazol-1-yl)-
• SCHEMBL10405960
• 1-imidazol-1-ylpropane-1,2-dione
• 103808-36-2
• 1-(1H-Imidazol-1-yl)propane-1,2-dione

• Inchi： 1S/C6H6N2O2/c1-5(9)6(10)8-3-2-7-4-8/h2-4H,1H3
• InChI Key： JLOUTKGHPRAWQN-UHFFFAOYSA-N
• SMILES： O=C(C(C)=O)N1C=NC=C1

Computed Properties

• Exact Mass: 138.04298
• Monoisotopic Mass: 138.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5
• Topological Polar Surface Area: 52A^2

Experimental Properties

• PSA: 51.96